Cas no 148287-05-2 ((1,2,3,4-tetrahydroquinolin-8-yl)methanamine)

• Product Name: (1,2,3,4-tetrahydroquinolin-8-yl)methanamine
• CAS No: 148287-05-2
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD23954617
• CID: 5238353
• PubChem ID: 80649774
• Update Time: 2025-10-29

(1,2,3,4-tetrahydroquinolin-8-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinemethanamine, 1,2,3,4-tetrahydro-
• (1,2,3,4-tetrahydroquinolin-8-yl)methanamine

• MDL： MFCD23954617
• Inchi： 1S/C10H14N2/c11-7-9-4-1-3-8-5-2-6-12-10(8)9/h1,3-4,12H,2,5-7,11H2
• InChI Key： FUYAFWSFVNGBRP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2CN)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on (1,2,3,4-tetrahydroquinolin-8-yl)methanamine

Recent Advances in the Study of (1,2,3,4-tetrahydroquinolin-8-yl)methanamine (CAS: 148287-05-2)

The compound (1,2,3,4-tetrahydroquinolin-8-yl)methanamine (CAS: 148287-05-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tetrahydroquinoline scaffold, exhibits promising pharmacological properties, making it a subject of extensive investigation for potential therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

One of the key areas of research involves the optimization of synthetic routes for (1,2,3,4-tetrahydroquinolin-8-yl)methanamine. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic hydrogenation method that significantly improves yield and purity compared to traditional methods. The study highlighted the importance of controlling reaction conditions to avoid over-reduction, which can lead to undesired byproducts. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

In terms of biological activity, (1,2,3,4-tetrahydroquinolin-8-yl)methanamine has shown potential as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that it may interact with serotonin and dopamine receptors, implicating its utility in treating mood disorders such as depression and anxiety. A recent preclinical trial reported in Neuropharmacology demonstrated that the compound exhibits anxiolytic effects in rodent models, with a favorable safety profile. These findings underscore the need for further mechanistic studies to elucidate its precise mode of action.

Another promising avenue of research explores the antimicrobial properties of (1,2,3,4-tetrahydroquinolin-8-yl)methanamine. A 2024 study in Antimicrobial Agents and Chemotherapy revealed that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity. These results position (1,2,3,4-tetrahydroquinolin-8-yl)methanamine as a potential lead for developing new antibiotics.

Despite these advancements, challenges remain in the clinical translation of (1,2,3,4-tetrahydroquinolin-8-yl)methanamine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, (1,2,3,4-tetrahydroquinolin-8-yl)methanamine (CAS: 148287-05-2) represents a versatile scaffold with significant therapeutic potential. Ongoing research continues to uncover its multifaceted biological activities, paving the way for innovative drug development. Future studies should focus on optimizing its pharmacological properties and exploring its applications in diverse disease contexts.